5-{[4-(4-morpholinylcarbonyl)-1-piperidinyl]carbonyl}-1-(3-phenylpropyl)-2-piperidinone

• IUPAC Name: 5-[4-(morpholine-4-carbonyl)piperidine-1-carbonyl]-1-(3-phenylpropyl)piperidin-2-one
• InChI: InChI=1S/C25H35N3O4/c29-23-9-8-22(19-28(23)12-4-7-20-5-2-1-3-6-20)25(31)26-13-10-21(11-14-26)24(30)27-15-17-32-18-16-27/h1-3,5-6,21-22H,4,7-19H2
• InChI Key: JCYCRUHAGQTFHL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(CC1C(=O)N2CCC(CC2)C(=O)N3CCOCC3)CCCC4=CC=CC=C4
• Molecular Formula: C25H35N3O4
• Molecular Weight: 441.6 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of morpholinylcarbonyl and piperidinyl functional groups attached to a piperidinone core. The phenylpropyl group would likely contribute to the overall stability and reactivity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the carbonyl groups within the morpholinylcarbonyl and piperidinylcarbonyl moieties, as well as the basicity of the nitrogen atoms within the piperidinone and morpholine rings.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role in determining properties such as solubility, melting point, and reactivity.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. It could potentially interact with biological systems through a variety of mechanisms, depending on its structure and the presence of functional groups.

Safety and Hazards

Without specific safety data, it’s difficult to comment on the potential hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling and storing this compound.